1-[2-(4-Chloro-2-prop-2-enylphenoxy)ethyl]azepane;oxalic acid

• IUPAC Name: 1-[2-(4-chloro-2-prop-2-enylphenoxy)ethyl]azepane;oxalic acid
• InChI: InChI=1S/C17H24ClNO.C2H2O4/c1-2-7-15-14-16(18)8-9-17(15)20-13-12-19-10-5-3-4-6-11-19;3-1(4)2(5)6/h2,8-9,14H,1,3-7,10-13H2;(H,3,4)(H,5,6)
• InChI Key: YKECGOUUXICXMI-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=C(C=CC(=C1)Cl)OCCN2CCCCCC2.C(=O)(C(=O)O)O
• Molecular Formula: C19H26ClNO5
• Molecular Weight: 383.9 g/mol

Description

1-[2-(4-Chloro-2-prop-2-enylphenoxy)ethyl]azepane;oxalic acid is a complex organic compound that features a combination of aromatic and aliphatic structures

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(4-Chloro-2-prop-2-enylphenoxy)ethyl]azepane typically involves multiple steps, starting with the preparation of the intermediate compounds. One common method involves the reaction of 4-chloro-2-prop-2-enylphenol with an appropriate azepane derivative under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to remove any impurities and obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

1-[2-(4-Chloro-2-prop-2-enylphenoxy)ethyl]azepane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the aromatic ring, using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens (e.g., bromine) in the presence of a catalyst like iron(III) bromide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

1-[2-(4-Chloro-2-prop-2-enylphenoxy)ethyl]azepane has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[2-(4-Chloro-2-prop-2-enylphenoxy)ethyl]azepane involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 1-[2-(4-Chloro-2-prop-2-enylphenoxy)ethyl]piperidine
• 1-[2-(4-Chloro-2-prop-2-enylphenoxy)ethyl]morpholine

Uniqueness

1-[2-(4-Chloro-2-prop-2-enylphenoxy)ethyl]azepane is unique due to its specific structural features, which confer distinct chemical and biological properties. Its azepane ring differentiates it from similar compounds with different ring structures, potentially leading to unique reactivity and applications.